Cas no 114430-14-7 (2-Propen-1-ol,3-(3-methoxyphenyl)-2-nitro-, acetate (ester) (9CI))

• Product Name: 2-Propen-1-ol,3-(3-methoxyphenyl)-2-nitro-, acetate (ester) (9CI)
• CAS No: 114430-14-7
• MF: C₁₂H₁₃NO₅
• MW: 251.235323667526
• CID: 189956
• PubChem ID: 6443287
• Update Time: 2025-04-19

2-Propen-1-ol,3-(3-methoxyphenyl)-2-nitro-, acetate (ester) (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol,3-(3-methoxyphenyl)-2-nitro-, acetate (ester) (9CI)
• [(Z)-3-(3-methoxyphenyl)-2-nitroprop-2-enyl] acetate
• 2-Propen-1-ol, 3-(3-methoxyphenyl)-2-nitro-, acetate (ester)
• 114430-14-7

• Inchi： 1S/C12H13NO5/c1-9(14)18-8-11(13(15)16)6-10-4-3-5-12(7-10)17-2/h3-7H,8H2,1-2H3/b11-6-
• InChI Key： CFJYGVGKLVPQGO-WDZFZDKYSA-N
• SMILES： O(C(C)=O)C/C(=C/C1C=CC=C(C=1)OC)/[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.07939
• Monoisotopic Mass: 251.079373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4
• XLogP3: 1.8

Experimental Properties

• Density: 1.234
• Boiling Point: 421.2°C at 760 mmHg
• Flash Point: 190.7°C
• Refractive Index: 1.559
• PSA: 78.67